Cas no 1396881-98-3 (N-(3-methoxypropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(3-methoxypropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396881-98-3
• MF: C₁₃H₁₄F₃N₅O₃
• MW: 345.27717256546
• CID: 5948707
• PubChem ID: 71791626
• Update Time: 2025-05-19

N-(3-methoxypropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxypropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(3-methoxypropyl)-2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide
• AKOS024541579
• F6237-3591
• 1396881-98-3
• VU0539031-1
• N-(3-methoxypropyl)-2-[4-(trifluoromethoxy)phenyl]tetrazole-5-carboxamide
• N-(3-methoxypropyl)-2-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide

• Inchi： 1S/C13H14F3N5O3/c1-23-8-2-7-17-12(22)11-18-20-21(19-11)9-3-5-10(6-4-9)24-13(14,15)16/h3-6H,2,7-8H2,1H3,(H,17,22)
• InChI Key： KVFLHTTXUDFVJW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)N1N=NC(C(NCCCOC)=O)=N1)(F)F

Computed Properties

• Exact Mass: 345.10487381g/mol
• Monoisotopic Mass: 345.10487381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.2Ų

Additional information on N-(3-methoxypropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

Recent Advances in the Study of N-(3-methoxypropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS: 1396881-98-3)

The compound N-(3-methoxypropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS: 1396881-98-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole and trifluoromethoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The method involves a multi-step reaction sequence, starting from commercially available precursors, and employs advanced catalytic systems to enhance efficiency. This advancement is crucial for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that N-(3-methoxypropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide exhibits potent inhibitory activity against specific enzymatic targets implicated in inflammatory and neurodegenerative diseases. In vitro assays demonstrated its high affinity for cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in treating conditions such as rheumatoid arthritis and Alzheimer's disease. The compound's selectivity profile minimizes off-target effects, a critical factor in reducing adverse side effects.

Further investigations into the compound's mechanism of action have utilized advanced computational modeling and X-ray crystallography. These studies have elucidated the molecular interactions between the compound and its target enzymes, providing a structural basis for its inhibitory activity. Such insights are instrumental in the design of next-generation derivatives with enhanced potency and bioavailability.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been evaluated in preclinical models. Results indicate favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in optimizing its half-life and reducing hepatic clearance, which are currently the focus of ongoing research efforts.

In conclusion, N-(3-methoxypropyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide represents a promising candidate for further drug development. Its unique chemical structure, combined with its potent and selective pharmacological activity, positions it as a valuable tool for addressing unmet medical needs. Future research should prioritize clinical translation and the exploration of its therapeutic potential in broader disease contexts.